Cas no 1000806-61-0 ((R)-Benzyl 2-(2-hydroxyethyl)piperidine-1-carboxylate)

• Product Name: (R)-Benzyl 2-(2-hydroxyethyl)piperidine-1-carboxylate
• CAS No: 1000806-61-0
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 4822901
• Update Time: 2025-05-19

(R)-Benzyl 2-(2-hydroxyethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-Benzyl 2-(2-hydroxyethyl)piperidine-1-carboxylate
• (2R)-1-(Benzyloxycarbonyl)piperidine-2-ethanol

• Inchi： 1S/C15H21NO3/c17-11-9-14-8-4-5-10-16(14)15(18)19-12-13-6-2-1-3-7-13/h1-3,6-7,14,17H,4-5,8-12H2/t14-/m1/s1
• InChI Key： BOMCQRPXJWISMR-CQSZACIVSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC[C@@H]1CCO)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 277
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8

Additional information on (R)-Benzyl 2-(2-hydroxyethyl)piperidine-1-carboxylate

Comprehensive Overview of (R)-Benzyl 2-(2-hydroxyethyl)piperidine-1-carboxylate (CAS No. 1000806-61-0)

(R)-Benzyl 2-(2-hydroxyethyl)piperidine-1-carboxylate (CAS No. 1000806-61-0) is a chiral piperidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its hydroxyethyl and benzyl carboxylate functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its stereospecificity and structural modularity make it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent trends in organic synthesis highlight the growing demand for chiral intermediates like (R)-Benzyl 2-(2-hydroxyethyl)piperidine-1-carboxylate. Researchers are increasingly focusing on asymmetric synthesis and green chemistry approaches to optimize its production. A common query in scientific forums is: "How to improve the enantiomeric purity of (R)-Benzyl 2-(2-hydroxyethyl)piperidine-1-carboxylate?" This reflects the compound's critical role in stereoselective reactions, where even minor impurities can impact downstream applications.

The physicochemical properties of CAS No. 1000806-61-0 contribute to its utility. With a hydrophilic-lipophilic balance (HLB) influenced by its hydroxyethyl moiety, it exhibits favorable solubility in both polar and nonpolar solvents. This property is frequently explored in drug formulation studies, especially for blood-brain barrier (BBB) penetration—a hot topic in neuropharmacology. Analysts often search for "solubility parameters of (R)-Benzyl 2-(2-hydroxyethyl)piperidine-1-carboxylate" to guide experimental designs.

In medicinal chemistry, this compound's piperidine core is leveraged to design G-protein-coupled receptor (GPCR) modulators. Its benzyl-protected carboxylate group allows selective deprotection, enabling diverse derivatization strategies. Discussions on platforms like ResearchGate often center on "strategies for debenzylation of (R)-Benzyl 2-(2-hydroxyethyl)piperidine-1-carboxylate", underscoring its synthetic flexibility.

From an industrial perspective, scalability remains a key challenge. Patent literature reveals innovations in continuous flow synthesis to produce CAS No. 1000806-61-0 with higher atom economy. Environmental concerns have also spurred interest in biocatalytic routes, aligning with the sustainable chemistry movement. Queries such as "alternative catalysts for (R)-Benzyl 2-(2-hydroxyethyl)piperidine-1-carboxylate synthesis" dominate academic search engines.

Quality control of (R)-Benzyl 2-(2-hydroxyethyl)piperidine-1-carboxylate relies on advanced analytical techniques like HPLC and chiral SFC. The compound's spectral data (e.g., NMR and HRMS) are meticulously documented to ensure batch consistency—a priority for regulatory compliance in pharmaceutical manufacturing.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), where its linker functionality connects E3 ligase binders to target proteins. This aligns with the booming field of targeted protein degradation, a frequent subject in cancer research conferences.

In summary, (R)-Benzyl 2-(2-hydroxyethyl)piperidine-1-carboxylate exemplifies the intersection of chiral synthesis, drug development, and process chemistry. Its multifaceted role ensures continued relevance across life sciences and material innovation.